Cas no 147059-46-9 (Rocaglaol)

Rocaglaol structure
Rocaglaol structure
Rocaglaol
147059-46-9
C26H26O6
434.48104
180901
393602

Rocaglaol Properties

Names and Identifiers

    • 8bH-Cyclopenta[b]benzofuran-1,8b-diol,1,2,3,3a-tetrahydro-6,8-dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-,(1R,3S,3aR,8bS)-
    • Rocaglaol
    • 8bH-Cyclopenta[b]benzofuran-1,8b-diol,1,2,3,3a-tetrahydro-6,8-dimethoxy-3a-(4-methoxyphenyl)-3...
    • 8bH-Cyclopenta[b]benzofuran-1,8b-diol,1,2,3,3a-tetrahydro-6,8-dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-, [1R-(1a,3b,3ab,8bb)]-
    • Ferrugin
    • Aglaiastatin A
    • [ "Aglaiastatin A", " Ferrugin" ]
    • NSC-695796
    • CHEMBL468454
    • (1R,3S,3aR,8bS)-6,8-dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-2,3-dihydro-1H-cyclopenta[b][1]benzofuran-1,8b-diol
    • HY-N1342
    • (1R,3S,3aR,8bS)-6,8-Dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]benzofuran-1,8b-diol
    • 8bH-Cyclopenta[b]benzofuran-1,8b-diol, 1,2,3,3a-tetrahydro-6,8-dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-, (1R,3S,3aR,8bS)-
    • CS-0016750
    • SCHEMBL750024
    • NSC695796
    • AKOS027323903
    • CCG-261725
    • FS-10391
    • (+/-)-Rocaglaol
    • 147059-46-9
    • DA-57501
    • (2S,3R,5S,6R)-10,12-dimethoxy-6-(4-methoxyphenyl)-5-phenyl-7-oxatricyclo[6.4.0.0(2),?]dodeca-1(8),9,11-triene-2,3-diol
    • (1R,3S,3aR,8bS)-1,2,3,3a-Tetrahydro-6,8-dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-8bH-cyclopenta[b]benzofuran-1,8b-diol (ACI); 8bH-Cyclopenta[b]benzofuran-1,8b-diol, 1,2,3,3a-tetrahydro-6,8-dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-, [1R-(1a,3ss,3ass,8bss)]- (ZCI); Ferrugin; Rocaglaol
    • (1R,3S,3aR,8bS)-6,8-dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-2,3-dihydro-1H-cyclopenta(b)(1)benzofuran-1,8b-diol
    • +Expand
    • RRVZOJQBRVGMMK-UHFFFAOYSA-N
    • InChI=1S/C26H26O6/c1-29-18-11-9-17(10-12-18)26-20(16-7-5-4-6-8-16)15-23(27)25(26,28)24-21(31-3)13-19(30-2)14-22(24)32-26/h4-14,20,23,27-28H,15H2,1-3H3
    • COC1C=CC(C23OC4C=C(C=C(OC)C=4C2(O)C(CC3C2C=CC=CC=2)O)OC)=CC=1

Computed Properties

  • 434.17300
  • 2
  • 6
  • 5
  • 434.17293854g/mol
  • 32
  • 644
  • 0
  • 4
  • 0
  • 0
  • 0
  • 1
  • 3.2
  • 77.4Ų

Experimental Properties

  • 3.73630
  • 77.38000
  • Powder

Rocaglaol Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AA65355-5mg
(1R,3S,3aR,8bS)-6,8-Dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]benzofuran-1,8b-diol
147059-46-9 98% by HPLC
5mg
$830.00 2024-04-20
Ambeed
A599616-1mg
(1R,3S,3aR,8bS)-6,8-Dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]benzofuran-1,8b-diol
147059-46-9 95%
1mg
$627.0
TargetMol Chemicals
TN5639-5 mg
Rocaglaol
147059-46-9 98%
5mg
¥ 3,940
TRC
R639453-0.5mg
Rocaglaol
147059-46-9
0.5mg
$ 700.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R58180-5mg
Rocaglaol
147059-46-9
5mg
¥5600.0 2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN5639-5 mg
Rocaglaol
147059-46-9
5mg
¥5365.00 2022-04-26
SHENG KE LU SI SHENG WU JI SHU
sc-202322-1 mg
Rocaglaol,
147059-46-9 ≥97%
1mg
¥1,166.00 2023-07-10

Rocaglaol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:147059-46-9)
TANG SI LEI
15026964105
2881489226@qq.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:147059-46-9)Rocaglaol
A1245105
99%
1mg
564